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Compound of Interest

Compound Name: 2-Acetylaminoisonicotinic acid

Cat. No.: B057735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of 2-
Acetylaminoisonicotinic acid, a compound of interest in medicinal chemistry and drug

development. The protocol herein is established based on well-documented acetylation

procedures for analogous aromatic amines, offering a reliable method for laboratory-scale

preparation.

Introduction
2-Acetylaminoisonicotinic acid, also known as 2-acetamidoisonicotinic acid, is a derivative of

isonicotinic acid. The introduction of an acetylamino group to the pyridine ring can significantly

alter the molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic

stability, which are critical parameters in drug design. This compound serves as a valuable

building block for the synthesis of more complex molecules, including potential therapeutic

agents. For instance, nicotinic acid analogues have been investigated as potent hypoxia-

inducible factor (HIF)-1α inhibitors[1]. The synthesis protocol detailed below follows a standard

and efficient N-acetylation procedure.

Data Presentation
The following table summarizes the key quantitative data for the synthesis of 2-
Acetylaminoisonicotinic acid. The values are based on typical results obtained for analogous

acetylation reactions of aminopyridine derivatives.
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Parameter Value Notes

Starting Material 2-Aminoisonicotinic acid Commercially available

Acetylating Agent Acetic Anhydride

Solvent
Acetic Anhydride (neat) or

Acetic Acid

Reaction Temperature 60-100 °C

Reaction Time 1-2 hours Monitored by TLC

Theoretical Yield
To be calculated based on

starting material

Typical Experimental Yield ~90-95% Based on similar reactions[2]

Purity >98% After recrystallization

Molecular Weight (Starting

Material)
138.12 g/mol 2-Aminoisonicotinic acid

Molecular Weight (Product) 180.15 g/mol 2-Acetylaminoisonicotinic acid

Melting Point (Product)
To be determined

experimentally

Experimental Workflow Diagram

Reaction Work-up Purification & Analysis

2-Aminoisonicotinic Acid +
Acetic Anhydride Heat (60-100 °C, 1-2h)

Stirring
Quench with Ice Water Vacuum Filtration Wash with Cold Water Recrystallization

(e.g., from Ethanol/Water) Dry under Vacuum Characterization
(NMR, IR, MS, MP) 2-Acetylaminoisonicotinic AcidPure Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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